Cas no 80591-50-0 (4,6-dichloro-3-(4-methoxyphenyl)pyridazine)

• Product Name: 4,6-dichloro-3-(4-methoxyphenyl)pyridazine
• CAS No: 80591-50-0
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 705364
• PubChem ID: 12805245
• Update Time: 2025-08-05

4,6-dichloro-3-(4-methoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 4,6-dichloro-3-(4-methoxyphenyl)-
• 4,6-dichloro-3-(4-methoxyphenyl)pyridazine
• DTXSID20510292
• 80591-50-0
• AKOS024618977
• F1967-1138

• Inchi： 1S/C11H8Cl2N2O/c1-16-8-4-2-7(3-5-8)11-9(12)6-10(13)14-15-11/h2-6H,1H3
• InChI Key： KDPVFZXKXRTQHE-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=NC=1C1C=CC(=CC=1)OC)Cl

Computed Properties

• Exact Mass: 254.0013683g/mol
• Monoisotopic Mass: 254.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35Ų

Additional information on 4,6-dichloro-3-(4-methoxyphenyl)pyridazine

4,6-Dichloro-3-(4-methoxyphenyl)pyridazine: A Comprehensive Overview

The compound with CAS No. 80591-50-0, commonly referred to as 4,6-dichloro-3-(4-methoxyphenyl)pyridazine, is a significant molecule in the field of organic chemistry. This compound belongs to the pyridazine family, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. The presence of chlorine atoms at positions 4 and 6, along with a methoxy-substituted phenyl group at position 3, imparts unique chemical properties to this molecule. Recent studies have highlighted its potential applications in various areas, including materials science and pharmacology.

4,6-Dichloro-3-(4-methoxyphenyl)pyridazine has been extensively studied for its electronic properties. Researchers have found that the substitution pattern of this compound significantly influences its π-conjugation system, which is crucial for applications in organic electronics. For instance, the chlorine atoms at positions 4 and 6 act as electron-withdrawing groups, enhancing the molecule's electron-deficient character. This property makes it a promising candidate for use in organic field-effect transistors (OFETs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the precise control of these substituents, further optimizing the compound's electronic behavior.

The synthesis of 4,6-dichloro-3-(4-methoxyphenyl)pyridazine involves a multi-step process that typically begins with the preparation of pyridazine derivatives. One of the most efficient routes reported in recent literature involves the nucleophilic substitution of chloropyridazines with aryl groups under specific reaction conditions. The introduction of the methoxyphenyl group at position 3 is particularly challenging due to steric hindrance; however, modern catalytic techniques have improved the yield and purity of this step.

In terms of physical properties, 4,6-dichloro-3-(4-methoxyphenyl)pyridazine exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding interactions. Its solubility in common organic solvents is moderate, which is advantageous for its use in solution-based processing techniques such as spin-coating and inkjet printing. Recent studies have also explored its thermal stability under various conditions, revealing that it can withstand temperatures up to 250°C without significant decomposition.

The biological activity of 4,6-dichloro-3-(4-methoxyphenyl)pyridazine has been a topic of interest in medicinal chemistry. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals. Furthermore, its interaction with specific protein targets has been investigated using molecular docking simulations, providing insights into potential therapeutic applications.

From an environmental perspective, the degradation pathways of 4,6-dichloro-3-(4-methoxyphenyl)pyridazine have been studied under both aerobic and anaerobic conditions. Results indicate that this compound undergoes slow biodegradation in soil environments; however, its persistence does not pose significant risks under normal usage conditions.

In conclusion, 4,6-dichloro-3-(4-methoxyphenyl)pyridazine (CAS No. 80591-50-0) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and tunable properties make it an attractive candidate for further research and development.